3-[(3-chlorophenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(3-chlorophenyl)sulfonyl-N-(2-methoxy-5-methylphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H16ClN5O3S2/c1-12-6-7-17(30-2)15(10-12)23-19-18-16(8-9-31-18)27-20(24-19)21(25-26-27)32(28,29)14-5-3-4-13(22)11-14/h3-11H,1-2H3,(H,23,24)
• InChI Key: UGERKVPRNREXNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C21H16ClN5O3S2
• Molecular Weight: 486.0 g/mol

Description

3-[(3-chlorophenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C21H16ClN5O3S2 and its molecular weight is 485.96. The purity is usually 95%.
BenchChem offers high-quality 3-[(3-chlorophenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(3-chlorophenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Selective Serotonin 5-HT6 Receptor Antagonism

The compound 3-[(3-chlorophenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine has been investigated for its potential as a selective antagonist of the serotonin 5-HT6 receptor. This research explored the synthesis and biological evaluation of various 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, highlighting the compound's high selectivity and affinity towards the 5-HT6 receptor. This class of compounds demonstrated significant inhibition of functional cellular responses to serotonin, with one variant showing notable activity in a functional assay (IC50=29.0 nM) and another demonstrating the greatest affinity in a 5-HT6 receptor radioligand binding assay (Ki=1.7 nM). This research suggests potential therapeutic applications in the modulation of serotonin-related neurological processes (Ivachtchenko et al., 2010).

Structural Analysis and Anticancer Activity

Another aspect of research on related compounds includes the synthesis and structural analysis of 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine. This compound's crystal structure was elucidated, revealing its triclinic system arrangement. Additionally, this research demonstrated moderate anticancer activity, suggesting that structural analogs of 3-[(3-chlorophenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine could possess therapeutic potential in oncology (Lu Jiu-fu et al., 2015).

Antimicrobial and Antitumor Properties

Further investigations into the antimicrobial and antitumor properties of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, including compounds with structural similarities to 3-[(3-chlorophenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine, have been conducted. These studies revealed potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). The compounds displayed growth inhibition comparable to doxorubicin, indicating their significant potential as antitumor agents (Hafez & El-Gazzar, 2017).